Cas no 866538-93-4 ((3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine)

• Product Name: (3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
• CAS No: 866538-93-4
• MF: C₁₂H₁₆FN₃O₂
• MW: 253.272746086121
• CID: 69101
• PubChem ID: 57664386
• Update Time: 2025-04-18

(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
• 1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
• 1-(2-fluoro-4-nitrophenyl)-cis-3,5-dimethylpiperazine
• 866538-93-4
• (3S,5R)-1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
• SCHEMBL1046568
• Rel-(3R,5S)-1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
• SGDDNVFDBUIQAT-DTORHVGOSA-N

• Inchi： 1S/C12H16FN3O2/c1-8-6-15(7-9(2)14-8)12-4-3-10(16(17)18)5-11(12)13/h3-5,8-9,14H,6-7H2,1-2H3/t8-,9+
• InChI Key： SGDDNVFDBUIQAT-DTORHVGOSA-N
• SMILES： FC1C=C(C=CC=1N1C[C@@H](C)N[C@@H](C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.12300
• Monoisotopic Mass: 253.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.184
• PSA: 61.09000
• LogP: 2.83750